Cas no 2086298-40-8 (Methyl 3-methyl-2-(3-methylisoxazol-5-yl)butanoate)

• Product Name: Methyl 3-methyl-2-(3-methylisoxazol-5-yl)butanoate
• CAS No: 2086298-40-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5071282
• PubChem ID: 126619958
• Update Time: 2024-11-07

Methyl 3-methyl-2-(3-methylisoxazol-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-2-(3-methylisoxazol-5-yl)butanoate
• methyl 3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoate
• 2086298-40-8
• A-(1-methylethyl)-, methyl ester
• SCHEMBL18551330
• E81471
• CS-0127545
• DB-158420
• 5-Isoxazoleacetic acid, 3-methyl-

• Inchi： 1S/C10H15NO3/c1-6(2)9(10(12)13-4)8-5-7(3)11-14-8/h5-6,9H,1-4H3
• InChI Key： MNUJZQUOLLHDDV-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(C(=O)OC)C(C)C

Computed Properties

• Exact Mass: 197.10519334 g/mol
• Monoisotopic Mass: 197.10519334 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3
• Molecular Weight: 197.23